N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide

• IUPAC Name: N-[(Z)-(5-chloro-2-hydroxyphenyl)methylideneamino]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C16H15ClN2O3/c1-11-2-5-14(6-3-11)22-10-16(21)19-18-9-12-8-13(17)4-7-15(12)20/h2-9,20H,10H2,1H3,(H,19,21)/b18-9-
• InChI Key: UEKRIFIYXXTNBU-NVMNQCDNSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NN=CC2=C(C=CC(=C2)Cl)O
• Isomeric SMILES: CC1=CC=C(C=C1)OCC(=O)N/N=C\C2=C(C=CC(=C2)Cl)O
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide, also known as CHMAH, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a hydrazone derivative that has been synthesized through a variety of methods, and its mechanism of action and physiological effects have been extensively investigated.

Scientific Research Applications

N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. One major area of research has been the development of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide as a potential anti-cancer agent. Studies have shown that N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has cytotoxic effects on several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been shown to inhibit the growth of tumors in animal models, suggesting its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Specifically, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been shown to inhibit the activity of topoisomerase II, an enzyme that is required for DNA replication and repair. By inhibiting this enzyme, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide may prevent cancer cells from dividing and growing, leading to cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been shown to have a variety of other biochemical and physiological effects. For example, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been shown to have antioxidant properties, which may protect cells from oxidative damage and reduce inflammation. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One major advantage of using N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide in lab experiments is its relatively low cost and ease of synthesis. Additionally, N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide has been shown to have low toxicity in animal models, suggesting that it may be safe for use in humans. However, one major limitation of using N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide is its poor solubility in water, which may make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the safety and efficacy of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide in humans.

Future Directions

There are several potential future directions for N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide research. One area of interest is the development of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide derivatives with improved solubility and bioavailability, which may enhance its therapeutic potential. Additionally, more research is needed to fully understand the mechanism of action of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide and its effects on different types of cancer cells. Finally, clinical trials are needed to determine the safety and efficacy of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide in humans, which may pave the way for its use as a therapeutic agent in the future.

Synthesis Methods

N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide can be synthesized through a variety of methods, including the reaction of 5-chloro-2-hydroxybenzaldehyde with 2-(4-methylphenoxy)acetic acid hydrazide in the presence of a catalyst such as acetic anhydride. This reaction results in the formation of N'-(5-chloro-2-hydroxybenzylidene)-2-(4-methylphenoxy)acetohydrazide as a yellow solid, which can be purified through recrystallization or column chromatography. Other methods of synthesis include the use of microwave irradiation or ultrasound-assisted methods, which have been shown to increase the yield and purity of the compound.